Cas no 819883-39-1 (Octanoic acid, 8-bromo-, 12-bromododecyl ester)

Octanoic acid, 8-bromo-, 12-bromododecyl ester structure
819883-39-1 structure
Product Name:Octanoic acid, 8-bromo-, 12-bromododecyl ester
CAS No:819883-39-1
MF:C20H38Br2O2
MW:470.322525501251
CID:701779
PubChem ID:71420605
Update Time:2025-04-19

Octanoic acid, 8-bromo-, 12-bromododecyl ester Chemical and Physical Properties

Names and Identifiers

    • Octanoic acid, 8-bromo-, 12-bromododecyl ester
    • 12-bromododecyl 8-bromooctanoate
    • DTXSID40839790
    • 819883-39-1
    • Inchi: 1S/C20H38Br2O2/c21-17-13-9-5-3-1-2-4-6-11-15-19-24-20(23)16-12-8-7-10-14-18-22/h1-19H2
    • InChI Key: HNPQHNMAXGOOSL-UHFFFAOYSA-N
    • SMILES: BrCCCCCCCCCCCCOC(CCCCCCCBr)=O

Computed Properties

  • Exact Mass: 470.12181g/mol
  • Monoisotopic Mass: 468.12386g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 20
  • Complexity: 260
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 8.4
  • Topological Polar Surface Area: 26.3Ų
Recommended suppliers
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD